Cas no 249504-37-8 (5-(3-Methoxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde
• CAS No: 249504-37-8
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD06410190
• CID: 855354
• PubChem ID: 3587169
• Update Time: 2025-11-01

5-(3-Methoxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-(3-methoxyphenyl)-
• 5-(3-METHOXYPHENYL)-2-THIOPHENECARBALDEHYDE
• 5-(3-methoxyphenyl)-2-Thiophenecarboxaldehyde
• CS-0303068
• F2167-0942
• 249504-37-8
• SY015577
• DB-024264
• AB24078
• 5-(3-Methoxy-phenyl)-thiophene-2-carbaldehyde
• EN300-238310
• 5-(3-methoxy-phenyl)-thiophene-2-carbaldehyde, AldrichCPR
• AC7654
• MFCD06410190
• SCHEMBL12177801
• AKOS004117708
• DTXSID801254963

• MDL： MFCD06410190
• Inchi： 1S/C12H10O2S/c1-14-10-4-2-3-9(7-10)12-6-5-11(8-13)15-12/h2-8H,1H3
• InChI Key： DLXLICDIIBNILO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

5-(3-Methoxyphenyl)thiophene-2-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde

Introduction to 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde (CAS No. 249504-37-8)

5-(3-Methoxyphenyl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 249504-37-8, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a thiophene core substituted with a methoxy group at the 3-position and a formyl group at the 2-position, making it a versatile scaffold for the synthesis of biologically active molecules.

The structural motif of 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both aromatic and heterocyclic components enhances its potential for interactions with biological targets, particularly enzymes and receptors involved in disease pathways. Its aldehyde functionality allows for further derivatization through condensation reactions, Schiff base formations, and other chemical modifications, enabling the creation of diverse chemical libraries for drug discovery.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating thiophene rings exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The methoxy group in 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, factors that are critical for pharmaceutical applications.

One of the most compelling aspects of 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde is its utility as a building block in synthetic chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. For instance, recent studies have explored its derivatives as potential modulators of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis.

The aldehyde group at the 2-position of 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde serves as a reactive site for forming covalent bonds with nucleophilic residues on biological targets. This property has been exploited in the design of proteolysis-targeting chimeras (PROTACs), a revolutionary class of molecules that induce degradation of specific proteins by recruiting the ubiquitin-proteasome system. The incorporation of this compound into PROTAC-based therapies holds promise for treating diseases caused by protein overexpression or dysfunction.

Furthermore, 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde has been investigated for its potential in photodynamic therapy (PDT). The conjugation of photosensitizers with thiophene derivatives can enhance light absorption and generate reactive oxygen species (ROS), which are cytotoxic to malignant cells. Preliminary studies suggest that derivatives of this compound may serve as effective photosensitizers when combined with appropriate irradiation protocols.

The synthesis of 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as 3-methoxybenzaldehyde and thioanisole. Advanced synthetic methodologies, including cross-coupling reactions like Suzuki or Heck couplings, have been employed to construct the desired thiophene scaffold with high regioselectivity and yield. These synthetic strategies underscore the compound's importance as a synthetic intermediate in modern drug discovery pipelines.

The pharmacokinetic profile of 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde and its derivatives is another area of active investigation. Researchers are focusing on optimizing metabolic stability and bioavailability through structural modifications. For example, incorporating fluorine atoms or other electron-withdrawing groups adjacent to the aldehyde functionality can enhance binding affinity while reducing susceptibility to enzymatic degradation.

In conclusion, 5-(3-Methoxyphenyl)thiophene-2-carbaldehyde (CAS No. 249504-37-8) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features enable diverse functionalization, making it instrumental in developing next-generation therapeutics targeting an array of diseases. As research continues to uncover new biological activities and synthetic applications, this compound is poised to remain at the forefront of pharmaceutical development in the coming years.